Cas no 398998-58-8 (2-4-(N-methyl4-methylbenzenesulfonamido)phenoxy-N-4-nitro-3-(trifluoromethyl)phenylacetamide)

• Product Name: 2-4-(N-methyl4-methylbenzenesulfonamido)phenoxy-N-4-nitro-3-(trifluoromethyl)phenylacetamide
• CAS No: 398998-58-8
• MF: C₂₃H₂₀F₃N₃O₆S
• MW: 523.481615066528
• CID: 6085587
• PubChem ID: 4650734
• Update Time: 2025-06-29

2-4-(N-methyl4-methylbenzenesulfonamido)phenoxy-N-4-nitro-3-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(N-methyl4-methylbenzenesulfonamido)phenoxy-N-4-nitro-3-(trifluoromethyl)phenylacetamide
• 2-(4-((N,4-dimethylphenyl)sulfonamido)phenoxy)-N-(4-nitro-3-(trifluoromethyl)phenyl)acetamide
• Acetamide, 2-[4-[methyl[(4-methylphenyl)sulfonyl]amino]phenoxy]-N-[4-nitro-3-(trifluoromethyl)phenyl]-
• 2-[4-(N-METHYL4-METHYLBENZENESULFONAMIDO)PHENOXY]-N-[4-NITRO-3-(TRIFLUOROMETHYL)PHENYL]ACETAMIDE
• F0841-0033
• 2-[4-[methyl-(4-methylphenyl)sulfonylamino]phenoxy]-N-[4-nitro-3-(trifluoromethyl)phenyl]acetamide
• 398998-58-8
• AKOS002376314
• 2-(4-(N,4-dimethylphenylsulfonamido)phenoxy)-N-(4-nitro-3-(trifluoromethyl)phenyl)acetamide

• Inchi： 1S/C23H20F3N3O6S/c1-15-3-10-19(11-4-15)36(33,34)28(2)17-6-8-18(9-7-17)35-14-22(30)27-16-5-12-21(29(31)32)20(13-16)23(24,25)26/h3-13H,14H2,1-2H3,(H,27,30)
• InChI Key： CSWRWJZHYCHMFJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C(C(F)(F)F)=C1)(=O)COC1=CC=C(N(C)S(C2=CC=C(C)C=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 523.10249103g/mol
• Monoisotopic Mass: 523.10249103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 860
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.453±0.06 g/cm3(Predicted)
• pka: 11.57±0.70(Predicted)

Additional information on 2-4-(N-methyl4-methylbenzenesulfonamido)phenoxy-N-4-nitro-3-(trifluoromethyl)phenylacetamide

Comprehensive Overview of 2-4-(N-methyl-4-methylbenzenesulfonamido)phenoxy-N-4-nitro-3-(trifluoromethyl)phenylacetamide (CAS No. 398998-58-8)

2-4-(N-methyl-4-methylbenzenesulfonamido)phenoxy-N-4-nitro-3-(trifluoromethyl)phenylacetamide (CAS No. 398998-58-8) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a phenoxyacetamide backbone, a N-methylbenzenesulfonamido moiety, and a nitro-trifluoromethylphenyl substituent. Such structural complexity makes it a subject of interest for drug discovery and material science applications.

The compound's CAS No. 398998-58-8 is frequently searched in academic and industrial databases, reflecting its relevance in structure-activity relationship (SAR) studies. Researchers are particularly intrigued by its potential as a kinase inhibitor or receptor modulator, given the prevalence of similar scaffolds in FDA-approved drugs. Recent trends in AI-driven drug design have further amplified interest in such molecules, as computational models prioritize compounds with balanced lipophilicity and hydrogen-bonding capacity.

From a synthetic chemistry perspective, the N-methyl-4-methylbenzenesulfonamido group introduces both steric and electronic effects that influence the compound's reactivity. This characteristic is critical for medicinal chemistry optimization, where subtle modifications can dramatically alter bioavailability. The 4-nitro-3-(trifluoromethyl)phenyl segment, meanwhile, contributes to π-stacking interactions—a hot topic in fragment-based drug discovery discussions.

Environmental and regulatory considerations are increasingly shaping research directions for compounds like 398998-58-8. The trifluoromethyl group, while enhancing metabolic stability, has prompted investigations into green chemistry alternatives to reduce bioaccumulation risks. Such discussions align with the broader sustainable pharmaceutical manufacturing movement, which dominates contemporary industry conferences.

Analytical characterization of this compound typically involves LC-MS and NMR spectroscopy, techniques that feature prominently in recent high-throughput screening literature. Patent databases reveal growing IP activity around derivatives of phenoxy-N-phenylacetamide structures, particularly for inflammatory disease targets—a reflection of unmet medical needs in autoimmune therapies.

The crystalline properties of 2-4-(N-methyl-4-methylbenzenesulfonamido)phenoxy-N-4-nitro-3-(trifluoromethyl)phenylacetamide warrant special attention. Polymorphism studies are essential given the quality-by-design (QbD) paradigm in formulation science. This aligns with current preformulation research priorities that emphasize solid-state characterization early in development pipelines.

In conclusion, CAS 398998-58-8 represents a compelling case study at the intersection of medicinal chemistry and materials science. Its structural features continue to inspire research across multiple disciplines, from computational molecular modeling to formulation technology, making it a molecule worth monitoring in scientific literature and patent landscapes.